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Compound of Interest

Compound Name: Propylamine

Cat. No.: B044156 Get Quote

Abstract: Propylamine, also known as n-propylamine or propan-1-amine, is a primary

aliphatic amine with significant applications across the pharmaceutical, agrochemical, and

chemical synthesis industries.[1][2] Its utility stems from the reactive primary amino group,

which serves as a versatile functional handle for constructing more complex molecules.[1] This

document provides a comprehensive overview of the chemical formula, structure,

physicochemical properties, synthesis protocols, and key applications of propylamine, tailored

for professionals in research and drug development.

Chemical Identity and Properties
Propylamine is a colorless, volatile liquid characterized by a strong, ammonia-like odor.[1][3] It

is a weak base with a pKa of 10.6 at 20°C and is miscible with water, ethanol, and ether.[4] The

fundamental identifiers and physicochemical properties of propylamine are summarized in the

table below.

Table 1: Physicochemical Properties of Propylamine
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Property Value Source(s)

IUPAC Name Propan-1-amine [3][5]

Synonyms
n-Propylamine, 1-

Aminopropane
[6][7]

CAS Number 107-10-8 [5][6]

Molecular Formula C₃H₉N [5][6]

Linear Formula CH₃CH₂CH₂NH₂ [8]

Molecular Weight 59.11 g/mol [3][6]

Appearance Colorless liquid [1][5]

Odor Strong, ammonia-like [2][3]

Density 0.719 g/mL at 25 °C [5][4]

Boiling Point 47-49 °C [1][5]

Melting Point -83 °C [5][4]

Flash Point -37 °C (-35 °F) [2][3]

Water Solubility Miscible [2][3]

Vapor Pressure 33.9 kPa (254 mmHg) at 20 °C [3]

Refractive Index (n20/D) 1.388 [4][8]

Base Dissociation Constant

(Kb)
4.7 x 10⁻⁴ [5][9]

Chemical Formula and Structure
The chemical formula for propylamine is C₃H₉N.[5][6] Structurally, it consists of a three-carbon

propyl group attached to a primary amino group (-NH₂).[3] This structure imparts nucleophilic

and basic properties, which are central to its reactivity.

Figure 1: 2D Chemical Structure of Propylamine
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Synthesis of Propylamine
Propylamine can be synthesized through various industrial and laboratory methods. A

common industrial approach involves the reaction of n-propanol with ammonia at high

temperature and pressure over a catalyst, which can produce a mixture of mono-, di-, and tri-

propylamine.[4][10] For laboratory-scale synthesis, a prevalent method is the reduction of a

nitrile, such as propanenitrile.

This protocol describes the synthesis of propylamine via the reduction of propanenitrile using

a reducing agent like lithium aluminum hydride (LiAlH₄).

Materials:

Propanenitrile (CH₃CH₂CN)

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether

Dry ice/acetone bath

Distilled water

10% Sulfuric acid

20% Sodium hydroxide solution

Anhydrous sodium sulfate

Round-bottom flask, reflux condenser, dropping funnel, heating mantle, distillation apparatus

Procedure:

Setup: Assemble a dry 500 mL three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser (with a drying tube), and a dropping funnel. The entire apparatus

must be flame-dried under a nitrogen or argon atmosphere to exclude moisture.
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Reaction Initiation: Suspend LiAlH₄ (e.g., 0.15 mol) in 150 mL of anhydrous diethyl ether in

the flask and cool the mixture in an ice bath.

Addition of Nitrile: Dissolve propanenitrile (e.g., 0.1 mol) in 50 mL of anhydrous diethyl ether

and add it dropwise from the dropping funnel to the stirred LiAlH₄ suspension at a rate that

maintains a gentle reflux.

Reflux: After the addition is complete, remove the ice bath and gently heat the mixture to

reflux for 2-4 hours to ensure the reaction goes to completion.

Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Cautiously quench the

excess LiAlH₄ by the dropwise addition of a calculated amount of water (e.g., X mL of water

for X g of LiAlH₄), followed by 15% aqueous sodium hydroxide (X mL), and then more water

(3X mL). This should produce a granular precipitate of aluminum salts.

Isolation: Filter the solid aluminum salts and wash them thoroughly with diethyl ether.

Combine the filtrate and the ether washings.

Purification: Dry the combined ethereal solution over anhydrous sodium sulfate. Filter off the

drying agent and remove the diethyl ether by distillation. The remaining liquid is crude

propylamine, which can be further purified by fractional distillation. The fraction boiling at

approximately 48 °C is collected.

Figure 2: Workflow for Propylamine Synthesis via Nitrile Reduction

Chemical Reactivity and Applications
The primary amine group in propylamine is a nucleophile and a base, enabling it to participate

in a wide range of chemical reactions, including alkylation, acylation, and condensation.[1] This

reactivity makes it a crucial intermediate in organic synthesis.

Key Applications in Drug Development and Industry:

Pharmaceuticals: Propylamine is a vital building block for active pharmaceutical ingredients

(APIs).[1][11] It is used in the synthesis of local anesthetics like prilocaine and oral

antidiabetic medications such as chlorpropamide.[1] The broader family of propargylamines,

a related structural class, is also extensively studied in drug discovery.[12]
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Agrochemicals: It serves as a key intermediate in the production of fungicides, such as

prochloraz, and herbicides.[1][2][13]

Chemical Synthesis: Propylamine is employed as a reagent and a catalyst in organic

synthesis. It is used to create rubber chemicals, dyes, corrosion inhibitors, and resins for

textiles and leather.[2][13]

Nanomaterials: In the processing of nanomaterials, propylamine is utilized in the synthesis,

size and morphology control, and functionalization of various nanosized products.[11]

Safety and Handling
Propylamine is a highly flammable liquid with a low flash point and its vapors can form

explosive mixtures with air.[3][4] It is also corrosive and can cause severe irritation to the skin,

eyes, and respiratory tract.[2] Proper handling requires the use of personal protective

equipment (PPE), including gloves, safety goggles, and respiratory protection, and work should

be conducted in a well-ventilated fume hood. Store in a cool, dry, well-ventilated area away

from sources of ignition and oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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